Cas no 90374-86-0 ((5R,6R,10S)-O~15~-(3-carboxypropanoyl)-16-hydroxy-16-oxo-9,19-didehydro-5,6,7,8,9,10,11,12-octahydro-5,10-cycloretinol)

• Product Name: (5R,6R,10S)-O~15~-(3-carboxypropanoyl)-16-hydroxy-16-oxo-9,19-didehydro-5,6,7,8,9,10,11,12-octahydro-5,10-cycloretinol
• CAS No: 90374-86-0
• MF: C₂₄H₃₆O₆
• MW: 420.539048194885
• CID: 1950256
• PubChem ID: 6440366
• Update Time: 2025-04-21

(5R,6R,10S)-O~15~-(3-carboxypropanoyl)-16-hydroxy-16-oxo-9,19-didehydro-5,6,7,8,9,10,11,12-octahydro-5,10-cycloretinol Chemical and Physical Properties

Names and Identifiers

• (5R,6R,10S)-O~15~-(3-carboxypropanoyl)-16-hydroxy-16-oxo-9,19-didehydro-5,6,7,8,9,10,11,12-octahydro-5,10-cycloretinol
• 90374-86-0
• Butanedioic acid, mono((2E)-5-((1S,4aR,5S,8aR)-5-carboxydecahydro-5,8a-dimethyl-2-methylene-1-naphthalenyl)-3-methyl-2-pentenyl) ester

• Inchi： 1S/C24H36O6/c1-16(12-15-30-21(27)11-10-20(25)26)6-8-18-17(2)7-9-19-23(18,3)13-5-14-24(19,4)22(28)29/h12,18-19H,2,5-11,13-15H2,1,3-4H3,(H,25,26)(H,28,29)/b16-12+/t18-,19+,23+,24-/m0/s1
• InChI Key： UNLBVDZKMBYCGV-RQDSQJSGSA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H](CC/C(=C/COC(CCC(=O)O)=O)/C)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 420.251189
• Monoisotopic Mass: 420.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 4.6

Experimental Properties

• Density: 1.14
• Boiling Point: 577.1°Cat760mmHg
• Flash Point: 190°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids